Cas no 87168-40-9 ((8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 3-dimethylaminopropanoate dihyd rochloride)

• Product Name: (8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 3-dimethylaminopropanoate dihyd rochloride
• CAS No: 87168-40-9
• MF: C₁₃H₂₆Cl₂N₂O₂
• MW: 313.263741970062
• CID: 992299
• PubChem ID: 3070927
• Update Time: 2025-04-20

(8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 3-dimethylaminopropanoate dihyd rochloride Chemical and Physical Properties

Names and Identifiers

• (8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 3-dimethylaminopropanoate dihyd rochloride
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-(dimethylamino)propanoate,dihydrochloride
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl N,N-dimethyl-beta-alaninate--hydrogen chloride (1/2)
• 87168-40-9
• endo-N,N-Dimethyl-beta-alanine 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester 2HCl hydrate
• exo-N,N-Dimethyl-beta-alanine 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester dihydrochloride
• 87168-41-0
• beta-Alanine, N,N-dimethyl-, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, hydrate, endo-
• beta-Alanine, N,N-dimethyl-, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, exo-
• DTXSID101007375

• Inchi： 1S/C13H24N2O2.2ClH/c1-14(2)7-6-13(16)17-12-8-10-4-5-11(9-12)15(10)3;;/h10-12H,4-9H2,1-3H3;2*1H
• InChI Key： NSAFZAYQJDIELC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C(CCN(C)C)=O)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 312.137
• Monoisotopic Mass: 312.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Boiling Point: 313.6°C at 760 mmHg
• Flash Point: 143.5°C